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Compound of Interest

Compound Name: 4-Chloropyridine-2-carbonitrile

Cat. No.: B100596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chloropyridine-2-carbonitrile (CAS: 19235-89-3). Adherence to these procedures is essential

for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloropyridine-2-carbonitrile is a compound that is toxic if swallowed and causes skin and

serious eye irritation.[1] Appropriate personal protective equipment is mandatory to prevent

exposure.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[2][3][4][5]

[6]

To prevent skin contact and

irritation.[1] Nitrile gloves offer

superior resistance to a wide

range of chemicals.[2][4]

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.

Face shield if splashing is a

risk.

To protect against serious eye

damage from splashes or dust.

[1]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure.

Contaminated clothing should

be removed and washed

before reuse.[7]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[1][7]

To prevent inhalation, which

can be harmful.[8]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of the compound and the

safety of laboratory personnel.

Operational Plan:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[9]

Handling Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke when

using this product.[1][10] Wash hands thoroughly after handling.[1] Avoid dust formation.[1]

[9]
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Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][11] Keep the container

tightly closed.[1][12] Store locked up.[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

If Swallowed

Immediately call a POISON CENTER or

doctor/physician.[1] Rinse mouth with water.[1]

Never give anything by mouth to an

unconscious person.[1]

In Case of Skin Contact

Wash off with soap and plenty of water.[1] Take

the victim immediately to the hospital.[1] Consult

a physician.[1]

In Case of Eye Contact

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses, if present

and easy to do.[1] Continue rinsing.[1] Consult a

physician.[1]

If Inhaled

Move the person into fresh air.[1] If not

breathing, give artificial respiration.[1] Consult a

physician.[1]

Disposal Plan
Dispose of contents and container in accordance with local, regional, and national regulations.

It is recommended to use an approved waste disposal plant. Recycle any unused portion of the

material for its approved use or return it to the manufacturer or supplier.[13]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of 4-Chloropyridine-
2-carbonitrile.
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In Case of Exposure

Preparation
- Review SDS

- Don appropriate PPE
- Prepare work area in fume hood

Handling
- Weigh and transfer compound

- Perform experiment
- Avoid dust and aerosol generation

Post-Experiment
- Decontaminate work surfaces

- Remove PPE correctly

Emergency Response
- Follow first aid procedures

- Report incident

Waste Disposal
- Segregate waste

- Dispose of in approved containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chloropyridine-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.pipzine-chem.com/products/pyridine/4-chloro-pyridine-2-carbonitrile.html
https://www.pipzine-chem.com/products/pyridine/4-chloro-pyridine-2-carbonitrile.html
https://pim-resources.coleparmer.com/sds/96225.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloropyridine
https://www.benchchem.com/product/b100596#personal-protective-equipment-for-handling-4-chloropyridine-2-carbonitrile
https://www.benchchem.com/product/b100596#personal-protective-equipment-for-handling-4-chloropyridine-2-carbonitrile
https://www.benchchem.com/product/b100596#personal-protective-equipment-for-handling-4-chloropyridine-2-carbonitrile
https://www.benchchem.com/product/b100596#personal-protective-equipment-for-handling-4-chloropyridine-2-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

